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In the ongoing quest to unravel the mystery of dark matter, noble liquids, particularly argon (Ar)
and xenon (Xe), have emerged as leading target materials for direct detection experiments.
These experiments aim to observe the faint recoils of atomic nuclei caused by interactions with
Weakly Interacting Massive Particles (WIMPSs), a leading dark matter candidate. This guide
provides an objective comparison of the performance of argon and xenon in this endeavor,
supported by experimental data and detailed methodologies, to assist researchers, scientists,
and drug development professionals in understanding the nuances of these two powerful

detection media.

Data Presentation: A Quantitative Comparison

The choice between argon and xenon for dark matter detection involves a trade-off between
various physical and practical properties. The following tables summarize the key quantitative
data for a direct comparison.

Table 1: Physical and Scintillation Properties
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Property Liquid Argon (LAr) Liquid Xenon (LXe) Advantage

Xenon (Higher WIMP-
nucleus coherent

Atomic Number (2) 18 54 )
scattering cross-
section)
Xenon (Higher WIMP-
_ nucleus coherent
Atomic Mass (A) ~40 amu ~131 amu )
scattering cross-
section)
Density at Boiling Xenon (More compact
) 1.4 g/cm3 3.0 g/cm3
Point detectors)
Scintillation Argon (Slightly easier
128 nm 178 nm ) i
Wavelength light detection)
Scintillation Light Yield  ~40 photons/keV ~42 photons/keV Comparable

. . Argon (Enables
Singlet Triplet
o o ~6 ns, ~1.5 ys ~3ns, ~27 ns powerful pulse shape
Scintillation Lifetimes L
discrimination)

Table 2: Performance in Dark Matter Detection
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Parameter Liquid Argon (LAr) Liquid Xenon (LXe) Source

Electron Recoil (ER)
Discrimination

Pulse Shape ]
Method S S2/S1 Ratio [1112][3]
Discrimination (PSD)

Rejection Power > 108 ~10%-10° [1][4]

Nuclear Recoil (NR)
Discrimination

S1/S2 Ratio (in dual- _
Method S2/S1 Ratio [2][3]
phase)

Intrinsic Radioactive

Background

. 3%Ar (beta emitter, T1/2
Dominant Isotope None [5]
= 269 years)

e Use of underground, _
Mitigation Not required [6][7]
depleted argon

WIMP-Nucleon Cross-

Section Sensitivity

DarkSide-50 (50 kg 6.1 x 10~44 cm2 (at

- [e]
LAr) 100 GeVi/c?)

XENONLIT (1.3 ton 4.1 x 10747 cmz (at 30
- [O1[10][11]
LXe) GeV/c?)

Future Projections (at
1 TeVic?)

DarkSide-20k (20 ton

7.4 x 10748 cm? - [12][13]
LAr)

LZ (7 ton LXe) - ~10-48 cm2 [12][14]

Experimental Protocols
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The dominant experimental technique for both argon and xenon-based dark matter searches is
the dual-phase Time Projection Chamber (TPC). Single-phase detectors, like DEAP-3600, are
also utilized, primarily with liquid argon.

Dual-Phase Time Projection Chamber (TPC) Protocol

The fundamental principle of a dual-phase TPC is the simultaneous detection of two distinct
signals from a particle interaction: a prompt scintillation signal (S1) and a delayed ionization
signal (S2).[15][16][17]

Methodology:

o Particle Interaction: A WIMP (or a background patrticle) scatters off a nucleus in the liquid
argon or xenon target, causing it to recoil. This recoil excites and ionizes the surrounding
noble gas atoms.

e Prompt Scintillation (S1): The excited atoms form short-lived diatomic molecules (excimers)
which then de-excite, emitting a prompt burst of scintillation light. This ultraviolet light is
detected by arrays of sensitive photodetectors (photomultiplier tubes or silicon
photomultipliers) located at the top and bottom of the TPC. The timing and pattern of this S1
light provide information about the event's energy and location.

» Electron Drift: The ionization electrons produced in the initial interaction are drifted upwards
through the ultra-pure liquid by a strong, uniform electric field.

» Electroluminescence (S2): Upon reaching the liquid-gas interface, the electrons are
extracted into the gas phase by a stronger electric field. In the gas, they are accelerated and
produce a much larger, secondary scintillation signal through a process called
electroluminescence. This S2 signal is proportional to the amount of ionization charge.

 Signal Detection and Reconstruction: The S2 light is also detected by the photodetector
arrays. The time difference between the S1 and S2 signals provides the vertical (z) position
of the interaction, while the distribution of the S2 light across the top photodetector array
gives the horizontal (x,y) position. This 3D position reconstruction allows for the
fiducialization of the detector, meaning that events near the edges, which are more likely to
be background, can be rejected.
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» Discrimination: The ratio of the charge signal (S2) to the light signal (S1) is a powerful
discriminant between nuclear recoils (expected from WIMPSs) and electron recoils (the
dominant background). Nuclear recoils produce a denser ionization track, leading to a
smaller S2/S1 ratio compared to electron recoils.[3][18]

Single-Phase Liquid Argon Detector Protocol (e.g.,
DEAP-3600)

Single-phase detectors, like DEAP-3600, rely solely on the scintillation light for event detection
and discrimination.[17][19][20]

Methodology:

 Particle Interaction and Scintillation: Similar to a TPC, a particle interaction in the liquid argon
produces a flash of scintillation light.

» Light Collection: The light is collected by a large number of photodetectors surrounding the
spherical target volume. The inner surface of the detector is coated with a wavelength shifter
to convert the argon's UV light to a wavelength more easily detected by the photodetectors.
[21]

e Pulse Shape Discrimination (PSD): The key to background rejection in single-phase argon
detectors is the timing profile of the scintillation light pulse.[22][23][24] The scintillation light in
argon has two components with different decay times: a fast (singlet) component and a slow
(triplet) component. Nuclear recoils produce a larger fraction of the fast component
compared to electron recoils. By analyzing the shape of the light pulse, a powerful
discrimination between signal and background can be achieved.[1][2]

Visualizations

The following diagrams illustrate the key experimental workflows and logical relationships in
argon and xenon-based dark matter detection.
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Fig 1. Experimental workflow of a dual-phase TPC for dark matter detection.
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Fig 2. Logical relationship of signal and background discrimination in Argon vs. Xenon.

Comparative Analysis

Advantages of Xenon:

o Higher WIMP Interaction Rate: Xenon's high atomic mass (A=131) gives it a significant
advantage in the expected rate of WIMP interactions, as the coherent scattering cross-
section scales approximately with A2. This means that for a given WIMP flux, a xenon
detector will have a higher event rate than an argon detector of the same mass.

o Lower Intrinsic Radioactivity: Natural xenon does not have any long-lived radioactive

isotopes, which simplifies detector construction and reduces a significant source of internal
background.[25]
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o Compact Detectors: The higher density of liquid xenon allows for more massive detectors in
a smaller volume, which can be an advantage in underground laboratories where space is
limited.

Advantages of Argon:

» Superior Background Discrimination: Liquid argon's distinct singlet and triplet scintillation
decay times allow for extremely powerful pulse shape discrimination (PSD) to reject electron
recoil backgrounds.[1][2] This rejection power can be several orders of magnitude better than
the S2/S1 discrimination in xenon, enabling argon-based experiments to potentially operate
in a nearly "background-free" regime.[7]

o Cost and Availability: Argon is significantly more abundant in the atmosphere and therefore
much cheaper than xenon, making it more feasible to build very large, multi-kiloton scale
detectors.

o Scalability: The lower cost and established industrial production of argon make it a more
scalable technology for future, even larger dark matter experiments.

Challenges and Mitigations:

The primary challenge for argon-based detectors is the presence of the radioactive isotope 3°Ar
in atmospheric argon.[5] This isotope undergoes beta decay, creating a significant electron
recoil background. To overcome this, argon-based experiments like DarkSide-20k must use
argon sourced from underground wells, which is naturally depleted in 3°Ar.[6][7]

For xenon detectors, a key challenge is the removal of other radioactive noble gases,
particularly krypton (8°Kr), which can be present in commercially produced xenon. This requires
sophisticated purification techniques.

As both technologies push towards greater sensitivity, they will eventually be limited by an
irreducible background from coherent elastic neutrino-nucleus scattering (CEVNS) from solar
and atmospheric neutrinos.[12][26][27] This "neutrino floor" represents a fundamental limit for
this type of direct detection experiment.

Conclusion
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Both argon and xenon are exceptional targets for the direct detection of dark matter, each with
a unique set of strengths and weaknesses. Xenon's higher interaction rate and lower intrinsic
radioactivity have allowed it to lead the field in sensitivity for the past decade. However, argon's
superior background discrimination capabilities and scalability offer a compelling path towards
very large, background-free experiments. The complementary nature of these two technologies
is a significant asset to the field. An observation of a WIMP signal in both an argon and a
xenon-based detector would provide a powerful cross-check and a more robust discovery. The
ongoing and future experiments using both of these noble liquids will continue to probe the
WIMP parameter space with unprecedented sensitivity, bringing us closer to understanding the
nature of dark matter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14179079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

